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Compound of Interest

Compound Name: Noricaritin

Cat. No.: B3029092 Get Quote

An In-depth Technical Guide to Noricaritin
For researchers, scientists, and professionals in drug development, this document provides a

comprehensive overview of Noricaritin, a flavonoid of significant interest. This guide details its

chemical properties, and known biological activities, and outlines key experimental

methodologies.

Core Properties of Noricaritin
Noricaritin is a natural flavonoid compound.[1][2] It is chemically classified as a flavonoid.[2][3]

[4]
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Property Value Source

CAS Number 5240-95-9 [1][2][3][4][5][6]

Molecular Formula C₂₀H₂₀O₇ [3][4][7]

Molecular Weight 372.37 g/mol [1][2][3]

Alternate Molecular Weight 372.4 g/mol [4]

Alternate Molecular Weight 372.373 g/mol [7]

Appearance Yellow powder [2][3][7]

Purity >98% [3][4][5]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Storage Desiccate at -20°C [2]

Synonyms:

3,4',5,7-Tetrahydroxy-8-(3-hydroxy-3-methylbutyl)flavone[3][7]

3,5,7-Trihydroxy-8-(3-hydroxy-3-methylbutyl)-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one[3]

[4][7]

Experimental Protocols
Preparation of Stock Solutions:

A common method for preparing Noricaritin for in-vitro and in-vivo experiments involves

creating a stock solution in Dimethyl Sulfoxide (DMSO). For instance, a 10 mM stock solution

can be prepared in DMSO.[1]

For animal studies, a suspended solution can be prepared. One such protocol to achieve a

concentration of 2.08 mg/mL is as follows:

Prepare a 20.8 mg/mL stock solution of Noricaritin in DMSO.
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Take 100 μL of the DMSO stock solution and add it to 400 μL of PEG300, mixing thoroughly.

Add 50 μL of Tween-80 and mix again.

Finally, add 450 μL of Saline to bring the total volume to 1 mL.

This suspended solution is suitable for both oral and intraperitoneal injections.[1]

Biological Activity and Signaling Pathways
Noricaritin has been investigated for its potential therapeutic effects. For instance, it is a

component of plants that have been studied for their role in activating PI3K-Akt signaling.

Below is a simplified representation of a generic PI3K-Akt signaling pathway, which can be

influenced by compounds like Noricaritin.
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Simplified PI3K-Akt Signaling Pathway
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This diagram illustrates a potential mechanism where an external ligand like Noricaritin could

activate a Receptor Tyrosine Kinase (RTK), initiating a cascade involving PI3K and Akt,

ultimately leading to downstream cellular responses such as cell survival, proliferation, and

growth.

Experimental Workflow: Compound Screening
The following diagram outlines a typical workflow for screening natural compounds like

Noricaritin for biological activity.
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Workflow for Natural Compound Screening

This workflow begins with the extraction and isolation of Noricaritin from its natural source.

The pure compound then undergoes a series of in vitro and in vivo tests to determine its

biological effects. The resulting data is analyzed to identify its potential as a lead compound for

further drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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